Cas no 63653-59-8 (Cycloneosamandaridine)

• Product Name: Cycloneosamandaridine
• CAS No: 63653-59-8
• MF: C₂₁H₃₁NO₃
• MW: 345.475746393204
• CID: 503819
• Update Time: 2023-08-02

Cycloneosamandaridine Chemical and Physical Properties

Names and Identifiers

• 2H-6,9-Ethanofuro[3',2':1,2]indeno[5,4-f]indol-2-one,hexadecahydro-9a-hydroxy-3b,6-dimethyl-,(3aR,3bS,5aS,6R,6aR,9R,9aR,10aR,10bS,11aS)-
• cycloneosamandaridine
• Ecomytrin
• Sodium amphomycin
• Ccnsmdrd
• Amphomycin, sodium deriv.
• Amphomycin, sodium deriv
• 9a-Hydroxy-3b,6-dimethylhexadecahydro-2H-6,9-ethanofuro[3',2':1,2]indeno[5,4-f]indol-2-one
• Cycloneosamandaridine

• Inchi： 1S/C21H31NO3/c1-19-5-3-13-12(14(19)9-16-15(19)10-18(23)25-16)11-21(24)17-4-7-22(21)8-6-20(13,17)2/h12-17,24H,3-11H2,1-2H3/t12-,13+,14+,15+,16+,17-,19+,20-,21-/m1/s1
• InChI Key： KFGZZMBROBJWRH-KTNYHBKCSA-N
• SMILES： O[C@@]12C[C@H]3[C@@H]4C[C@H]5[C@H](CC(=O)O5)[C@@]4(C)CC[C@@H]3[C@@]3(C)CCN1CC[C@H]32

Computed Properties

• Exact Mass: 345.23
• Monoisotopic Mass: 345.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.26
• Boiling Point: 496.8°C at 760 mmHg
• Flash Point: 254.3°C
• Refractive Index: 1.607

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Samamine-type alkaloids